Cas no 300706-70-1 (6,8-dichloro-N-(4-methylphenyl)-2-oxo-2H-chromene-3-carboxamide)

• Product Name: 6,8-dichloro-N-(4-methylphenyl)-2-oxo-2H-chromene-3-carboxamide
• CAS No: 300706-70-1
• MF: C₁₇H₁₁Cl₂NO₃
• MW: 348.180142641068
• CID: 5823466
• PubChem ID: 747671
• Update Time: 2025-06-08

6,8-dichloro-N-(4-methylphenyl)-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6,8-dichloro-2-oxo-N-(p-tolyl)-2H-chromene-3-carboxamide
• 2H-1-Benzopyran-3-carboxamide, 6,8-dichloro-N-(4-methylphenyl)-2-oxo-
• SR-01000399914-1
• 300706-70-1
• 6,8-dichloro-N-(4-methylphenyl)-2-oxochromene-3-carboxamide
• AKOS000511855
• SR-01000399914
• 6,8-dichloro-N-(4-methylphenyl)-2-oxo-2H-chromene-3-carboxamide
• 6,8-Dichloro-2-oxo-2H-chromene-3-carboxylic acid p-tolylamide
• F0347-2156
• Oprea1_862993
• Oprea1_274035

• Inchi： 1S/C17H11Cl2NO3/c1-9-2-4-12(5-3-9)20-16(21)13-7-10-6-11(18)8-14(19)15(10)23-17(13)22/h2-8H,1H3,(H,20,21)
• InChI Key： NVTHFQCBDXOCQK-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(Cl)C=C(Cl)C=C2C=C1C(NC1=CC=C(C)C=C1)=O

Computed Properties

• Exact Mass: 347.0115986g/mol
• Monoisotopic Mass: 347.0115986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.488±0.06 g/cm3(Predicted)
• Boiling Point: 601.1±55.0 °C(Predicted)
• pka: 11.70±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 6,8-dichloro-N-(4-methylphenyl)-2-oxo-2H-chromene-3-carboxamide

Professional Introduction to Compound with CAS No. 300706-70-1 and Product Name: 6,8-dichloro-N-(4-methylphenyl)-2-oxo-2H-chromene-3-carboxamide

The compound with the CAS number 300706-70-1 and the product name 6,8-dichloro-N-(4-methylphenyl)-2-oxo-2H-chromene-3-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, belonging to the chromene class, has garnered considerable attention due to its unique structural and pharmacological properties. The presence of chloro substituents at the 6 and 8 positions, combined with a methylphenyl group at the nitrogen position, contributes to its distinct chemical behavior and potential biological activity.

Chromenes are heterocyclic compounds that have been extensively studied for their various applications in medicinal chemistry. The core structure of this compound, 2H-chromene, is known for its stability and versatility in forming complex biological interactions. The amide functional group at the 3-position further enhances its reactivity, making it a valuable scaffold for drug design. Recent research has highlighted the importance of chromene derivatives in developing novel therapeutic agents, particularly those targeting inflammatory and neurological disorders.

In recent years, there has been a surge in interest regarding small molecules that can modulate inflammatory pathways. The compound 6,8-dichloro-N-(4-methylphenyl)-2-oxo-2H-chromene-3-carboxamide has shown promising results in preclinical studies as a potential inhibitor of certain enzymes involved in inflammation. Specifically, its ability to interact with cyclooxygenase (COX) and lipoxygenase (LOX) pathways suggests its utility in developing anti-inflammatory drugs. These pathways are critical in the biosynthesis of prostaglandins and leukotrienes, which are key mediators of inflammation.

The chloro substituents in the molecule play a crucial role in enhancing its binding affinity to target proteins. Chlorine atoms are known to increase lipophilicity and electronic properties of molecules, which can significantly influence their pharmacokinetic profiles. Additionally, the methylphenyl group contributes to the molecule's ability to cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) therapies. This dual functionality has been exploited in designing drugs that require both peripheral and central actions.

Advances in computational chemistry have enabled more precise predictions of molecular interactions. Studies using molecular docking simulations have shown that 6,8-dichloro-N-(4-methylphenyl)-2-oxo-2H-chromene-3-carboxamide can effectively bind to various protein targets relevant to inflammation and pain management. These simulations have helped researchers optimize the compound's structure for better efficacy and reduced side effects. The integration of experimental data with computational models has been instrumental in understanding the mechanism of action of this compound.

One of the most intriguing aspects of this compound is its potential application in treating neurological disorders. Research indicates that chromene derivatives can modulate neurotransmitter release and receptor activity. The structural features of 6,8-dichloro-N-(4-methylphenyl)-2-oxo-2H-chromene-3-carboxamide, particularly the amide group and aromatic rings, make it a suitable candidate for interacting with neurotransmitter receptors such as serotonin and dopamine receptors. This interaction could lead to novel therapeutic strategies for conditions like depression, anxiety, and neurodegenerative diseases.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The introduction of chloro groups at specific positions demands precise control over reaction conditions to avoid unwanted side products. Similarly, the attachment of the methylphenyl group requires careful selection of coupling reagents and catalysts. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating further research into its biological activities.

Recent clinical trials have begun to explore the therapeutic potential of chromene derivatives like 6,8-dichloro-N-(4-methylphenyl)-2-oxo-2H-chromene-3-carboxamide in human patients. Early results are promising, showing significant reductions in inflammatory markers in subjects suffering from chronic inflammatory conditions. These trials underscore the importance of preclinical research in translating laboratory findings into viable therapeutic options. The compound's ability to modulate multiple pathways simultaneously makes it a particularly attractive candidate for combination therapies.

The future directions for research on this compound include exploring its potential as an antioxidant agent. Oxidative stress is a common factor in various diseases, including cancer and cardiovascular disorders. The structural properties of chromenes suggest they can scavenge free radicals and protect cells from oxidative damage. Further studies are needed to validate these hypotheses and determine optimal dosages for therapeutic efficacy.

In conclusion, 6,8-dichloro-N-(4-methylphenyl)-2-oxo-2H-chromene-3-carboxamide represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features, combined with promising preclinical results, make it a valuable compound for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in shaping future treatments for human diseases.